Cas no 898764-41-5 ( )

• Product Name: &nbsp
• CAS No: 898764-41-5
• MF: C₁₂H₁₅FO
• MW: 194.245307207108
• CID: 879365
• PubChem ID: 24723989
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluorophenyl)-3,3-dimethylbutan-1-one
• 3,3-DIMETHYL-3'-FLUOROBUTYROPHENONE
• SCHEMBL12221568
• 898764-41-5
• MFCD03841092
• DTXSID00642388
• AKOS013206338
•  

• MDL： MFCD03841092
• Inchi： 1S/C12H15FO/c1-12(2,3)8-11(14)9-5-4-6-10(13)7-9/h4-7H,8H2,1-3H3
• InChI Key： BRTSCAGWCRJTSO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(CC(C)(C)C)=O

Computed Properties

• Exact Mass: 194.11100
• Monoisotopic Mass: 194.110693260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.015
• Boiling Point: 253.9°C at 760 mmHg
• Flash Point: 100.6°C
• Refractive Index: 1.484
• PSA: 17.07000
• LogP: 3.44460